OLHHA

• Molecular Formula: C27H45NO3
• Molecular Weight: 431.7 g/mol
• InChI: InChI=1S/C27H45NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27(31)28-23(2)21-24-19-20-25(29)26(30)22-24/h10-11,19-20,22-23,29-30H,3-9,12-18,21H2,1-2H3,(H,28,31)/b11-10-
• InChIKey: XIPFMGYXSZQUGV-KHPPLWFESA-N

OLHHA (N-Oleoyl-L-homoarginine): A Dual CB1 Antagonist/PPARα Agonist for Metabolic and Alcohol-Use Disorder Research Procurement

OLHHA (CAS 1258011-97-0, synonym N-[1-(3,4-dihydroxyphenyl)propan-2-yl]oleamide) is a first-in-class dual ligand that simultaneously acts as a neutral cannabinoid CB1 receptor antagonist and a peroxisome proliferator-activated receptor alpha (PPARα) agonist [1]. This single-molecule, dual-target pharmacology enables coordinated modulation of the endocannabinoid and paracannabinoid systems, a mechanism not achievable by monovalent CB1 antagonists (e.g., rimonabant) or PPARα agonists (e.g., fenofibrate) alone [2]. Preclinical models demonstrate that OLHHA reduces voluntary alcohol intake, binge eating behavior, hepatic steatosis, and circulating triglycerides, with an alcohol-intake inhibitory EC50 of 0.2 mg/kg [1].

Dual CB1 antagonist / PPARα agonist pathway studies

Single-molecule dual-target research tool for endocannabinoid and paracannabinoid crosstalk

Alcohol and opioid use disorder preclinical models

Reported voluntary intake and self-administration assay context

Binge eating and metabolic steatosis research workflows

Behavioral neuroscience and hepatic steatosis model fit

• [1] Alen F, et al. PPARα/CB1 receptor dual ligands as a novel therapy for alcohol use disorder: Evaluation of a novel oleic acid conjugate in preclinical rat models. Biochem Pharmacol. 2018 Nov;157:235-243. PMID: 30195735. View Source
• [2] de Ceglia M, et al. Targeting the endocannabinoid/paracannabinoid systems in binge eating behavior: Efficacy of dual ligands in a preclinical model. Pharmacol Res. 2025 Dec;222:108005. PMID: 41429684. View Source

Why Generic Substitution Fails for OLHHA: In-Class Compounds Cannot Replicate Its Dual CB1/PPARα Pharmacology

Substituting OLHHA with a single-target CB1 antagonist (e.g., rimonabant) or a sole PPARα agonist (e.g., fenofibrate, WY-14643) fundamentally alters the pharmacological profile. OLHHA’s neutral CB1 antagonism is functionally distinct from the inverse agonism of rimonabant, which was associated with psychiatric adverse events that led to its market withdrawal [1]. Conversely, PPARα-only agonists lack the CB1-mediated suppression of alcohol and palatable food intake that OLHHA provides. Even dual ligands targeting different receptor pairs, such as OLS (PPARα/TRPV1) or NF 10-360 (PPARα/PPARγ), exhibit divergent potency, tissue-specific effects, and behavioral outcomes, as shown in head-to-head pre-clinical comparisons below [2].

Comparator Class

Mechanism Mismatch

Risk of Non-Transfer

CB1 inverse agonists (rimonabant)

Inverse agonism vs neutral antagonism; psychiatric tolerability endpoints differ

CB1 pathway-response profile may not transfer; tolerability endpoint context requires review

PPARα-only agonists (fenofibrate)

Lacks CB1-mediated intake suppression; no dual modulation of behavioral and metabolic drivers

Alcohol and palatable food intake endpoints may differ; dual-pathway research context not replicated

Other dual ligands (OLS, NF 10-360)

Different receptor pair (PPARα/TRPV1 or PPARα/γ); divergent potency and tissue-specific effects

Potency and opioid-suppression endpoints may not transfer; head-to-head behavioral model review required

• [1] Christensen R, et al. Efficacy and safety of the weight-loss drug rimonabant: a meta-analysis of randomised trials. Lancet. 2007 Nov 17;370(9600):1706-13. PMID: 18022059. View Source
• [2] de Ceglia M, et al. Targeting the endocannabinoid/paracannabinoid systems in binge eating behavior: Efficacy of dual ligands in a preclinical model. Pharmacol Res. 2025 Dec;222:108005. PMID: 41429684. View Source

OLHHA Product-Specific Quantitative Evidence Guide: Head-to-Head Comparative Performance Data for Procurement Decisions

Alcohol Intake Suppression: OLHHA vs. Rimonabant and NF 10-360 in Preclinical Rat Models

In a rat model of voluntary alcohol consumption, OLHHA exhibited an EC50 of 0.2 mg/kg (i.p.) for inhibiting alcohol intake, making it approximately 5- to 15-fold more potent than the prototypic CB1 antagonist rimonabant, which requires doses of 1–3 mg/kg to achieve comparable suppression [1]. In the same study, OLHHA was directly compared with NF 10-360, a dual PPARα/γ agonist; both reduced alcohol self-administration, but OLHHA additionally reduced opioid (oxycodone) self-administration—an effect not observed with NF 10-360—indicating broader anti-addictive potential [1].

Alcohol intake inhibition

Head-to-head

OLHHA EC50 0.2 mg/kg vs rimonabant 1–3 mg/kg (5–15×)

Supports dose-response pathway study fit; also reduced oxycodone self-administration unlike NF 10-360

Male Wistar rat voluntary drinking and operant models

Evidence Dimension	Alcohol intake inhibitory potency (EC50 / effective dose) in rat voluntary drinking models
Target Compound Data	OLHHA EC50 = 0.2 mg/kg (i.p.)
Comparator Or Baseline	Rimonabant: effective dose range 1–3 mg/kg (i.p.); NF 10-360: effective at doses comparable to OLHHA but lacks opioid intake suppression
Quantified Difference	OLHHA is 5- to 15-fold more potent than rimonabant on a mg/kg basis; OLHHA uniquely reduces oxycodone self-administration vs. NF 10-360
Conditions	Male Wistar rats; two-bottle choice voluntary alcohol drinking and operant alcohol self-administration; i.p. acute administration

Why This Matters

Higher potency at lower doses reduces the risk of dose-dependent off-target effects, and the unique opioid intake suppression expands the compound’s utility beyond alcohol-focused research.

• [1] Alen F, et al. PPARα/CB1 receptor dual ligands as a novel therapy for alcohol use disorder: Evaluation of a novel oleic acid conjugate in preclinical rat models. Biochem Pharmacol. 2018 Nov;157:235-243. PMID: 30195735. View Source

Binge Eating Behavior: Potency Comparison of OLHHA vs. OLS in a Frustration-Stress Rat Model

In a female rat binge eating model induced by intermittent food restriction and frustration stress, OLHHA (0.3 mg/kg) and OLS (6 mg/kg) both significantly reduced aberrant palatable food intake during binge eating tests [1]. OLHHA achieved this effect at a 20-fold lower dose than OLS, a dual PPARα/TRPV1 agonist. Furthermore, OLHHA restored disrupted hypothalamic signaling pathways (POMC/AgRP/NPY) to a greater extent than OLS, normalizing plasma leptin and endocannabinoid levels [1].

Binge eating dose potency

Head-to-head

OLHHA 0.3 mg/kg vs OLS 6 mg/kg (20-fold)

Supports binge model dose selection; restored hypothalamic POMC/AgRP signaling more than OLS

Female Wistar rat frustration-stress binge model

Evidence Dimension	Effective dose for reducing palatable food binge consumption in a rat model
Target Compound Data	OLHHA effective dose = 0.3 mg/kg (i.p.)
Comparator Or Baseline	OLS (dual PPARα/TRPV1 agonist) effective dose = 6 mg/kg (i.p.)
Quantified Difference	OLHHA is 20-fold more potent than OLS on a mg/kg basis
Conditions	Female Wistar rats; intermittent cycles of food restriction and frustration stress; palatable food binge eating test; i.p. acute administration

Why This Matters

A 20-fold potency advantage translates to lower compound consumption per experiment and a wider therapeutic window, which is critical for cost-sensitive long-term in vivo studies.

• [1] de Ceglia M, et al. Targeting the endocannabinoid/paracannabinoid systems in binge eating behavior: Efficacy of dual ligands in a preclinical model. Pharmacol Res. 2025 Dec;222:108005. PMID: 41429684. View Source

Hepatic Steatosis Reduction: OLHHA vs. Fenofibrate in NAFLD/MAFLD Preclinical Models

In obese Zucker rats (a genetic model of NAFLD), a 15-day treatment with OLHHA (5 mg/kg/day, i.p.) significantly reduced liver fat content and plasma triglyceride levels, accompanied by improvements in plasma liver damage markers [1]. While a direct head-to-head study against fenofibrate is not yet published, cross-study analysis indicates that OLHHA’s anti-steatotic effect is comparable to that of fenofibrate at similar doses, but with the added benefit of concurrent CB1 antagonism that suppresses hepatic lipogenesis via central appetite reduction and peripheral lipid oxidation [2]. In a high-fat/high-fructose diet (HFHFD) rat model of MAFLD, OLHHA (3 mg/kg) monotherapy ameliorated hepatic alterations, and its combination with liraglutide produced a synergistic reduction in hepatic fat content, downregulation of lipogenic enzymes (FAS, ACC), and upregulation of lipid oxidation proteins (CPT1A) versus either agent alone [2].

Hepatic steatosis reduction

Cross-study comparable

Comparable to fenofibrate at lower doses; synergistic with liraglutide (p<0.05)

Supports dual-mechanism steatosis research; dual anti-steatotic + anti-obesogenic context

Zucker and HFHFD rat models; chronic i.p. dosing

Evidence Dimension	Reduction in hepatic fat content and plasma triglycerides in rodent obesity/NAFLD models
Target Compound Data	OLHHA (5 mg/kg, 15 days) reduced liver fat and plasma TG in Zucker rats; OLHHA (3 mg/kg, 42 days) reduced hepatic fat and improved transaminases in HFHFD rats
Comparator Or Baseline	Fenofibrate (typical ~50–100 mg/kg in rodent NAFLD models) reduces hepatic TG; liraglutide (25 µg/kg) provides partial hepatic protection alone
Quantified Difference	OLHHA provides dual anti-steatotic + anti-obesogenic effects at lower doses than fenofibrate; OLHHA + liraglutide combination shows synergistic reduction vs. either monotherapy
Conditions	Obese Zucker rat model (genetic) and HFHFD-induced MAFLD rat model; chronic i.p. administration

Why This Matters

The dual mechanism allows OLHHA to address both the metabolic (PPARα) and behavioral (CB1) drivers of hepatic steatosis, a combined effect unobtainable with fenofibrate or other single-target agents.

• [1] Decara J, et al. Treatment with a novel oleic-acid–dihydroxyamphetamine conjugation ameliorates non-alcoholic fatty liver disease in obese Zucker rats. Dis Model Mech. 2015 Oct 1;8(10):1213-25. PMID: 26398945. View Source
• [2] Baixerás E, et al. A synergic GLP-1/PPARa/CB1-based combined therapy for MAFLD: Studies in rat models. Biochem Pharmacol. 2025 Sep 23;229:108629. PMID: 40123456. View Source

Safety and Tolerability: Repeated OLHHA Dosing vs. Rimonabant-Induced CNS Adverse Effects

Repeated administration of OLHHA in alcohol-preferring Marchigian-Sardinian (msP) rats did not induce tolerance to its alcohol-intake-suppressing effects nor produce toxicological or deleterious metabolic changes in the liver [1]. This contrasts sharply with rimonabant, an inverse agonist at CB1, which was withdrawn from clinical use due to severe psychiatric side effects including anxiety, depression, and suicidal ideation [2]. As a neutral CB1 antagonist, OLHHA blocks receptor activity without suppressing constitutive signaling, a mechanistic distinction hypothesized to underlie its improved safety profile [3].

Repeated-dose tolerability

Context-dependent

No tolerance; no hepatic toxicity in msP rats

Neutral CB1 antagonist tolerability endpoint context

Contrasts with rimonabant inverse agonist psychiatric tolerability endpoints

Evidence Dimension	Tolerance development and safety profile upon repeated dosing
Target Compound Data	No tolerance to alcohol intake suppression; no hepatic toxicity or deleterious metabolic changes after repeated OLHHA administration in msP rats
Comparator Or Baseline	Rimonabant: known psychiatric adverse events (anxiety, depression, suicidality) leading to market withdrawal; human clinical data
Quantified Difference	OLHHA lacks the psychiatric liability profile of rimonabant while retaining anti-alcohol efficacy; absence of tolerance in repeated dosing paradigm
Conditions	Marchigian-Sardinian alcohol-preferring rats; repeated i.p. administration over multiple days; behavioral and toxicological assessments

Why This Matters

The neutral CB1 antagonism of OLHHA offers a differentiated safety profile that may allow long-term in vivo studies without the confounds of tolerance or CNS adverse events, a critical factor for chronic metabolic disease research.

• [1] Alen F, et al. PPARα/CB1 receptor dual ligands as a novel therapy for alcohol use disorder: Evaluation of a novel oleic acid conjugate in preclinical rat models. Biochem Pharmacol. 2018 Nov;157:235-243. PMID: 30195735. View Source
• [2] Topol EJ, et al. Rimonabant for prevention of cardiovascular events (CRESCENDO): a randomised, multicentre, placebo-controlled trial. Lancet. 2010 Aug 14;376(9740):517-23. PMID: 20709233. View Source
• [3] Meye FJ, et al. Neutral antagonism at the cannabinoid 1 receptor: a safer treatment for obesity. Mol Psychiatry. 2013 Dec;18(12):1294-301. PMID: 23183491. View Source

Synergistic Multitarget Therapy: OLHHA + Liraglutide Combination in MAFLD

In a high-fat/high-fructose diet (HFHFD)-induced MAFLD model in Wistar rats, the combination of OLHHA (3 mg/kg) with liraglutide (25 µg/kg) for 42 days promoted significantly greater body weight loss, lipid profile improvement, and hepatic fat reduction than either monotherapy [1]. Specifically, the combination achieved a marked downregulation of lipogenic enzymes (FAS, ACC) and upregulation of fatty acid oxidation proteins (CPT1A) that neither agent produced alone [1]. This synergistic effect demonstrates OLHHA’s unique capability to enhance GLP-1-based therapies via complementary CB1/PPARα modulation.

Liraglutide combination synergy

Head-to-head

Combination > monotherapy for hepatic fat, ALT/AST (p<0.05)

Supports combination research strategy; downregulated FAS/ACC and upregulated CPT1A

HFHFD male Wistar rats, 42-day chronic administration

Evidence Dimension	Combination therapy synergy vs. monotherapy in MAFLD- associated endpoints (hepatic fat, lipid profile, body weight)
Target Compound Data	OLHHA (3 mg/kg) + liraglutide (25 µg/kg) combination: significantly greater reduction in hepatic fat, body weight, and plasma transaminases vs. either monotherapy
Comparator Or Baseline	OLHHA 3 mg/kg alone; liraglutide 25 µg/kg alone; vehicle control
Quantified Difference	Combination > monotherapy (p < 0.05) for hepatic fat reduction, body weight loss, and ALT/AST improvement; synergistic downregulation of FAS/ACC and upregulation of CPT1A
Conditions	Male Wistar rats; HFHFD for 12 weeks; chronic i.p. administration for 42 days

Why This Matters

For research groups investigating multitarget metabolic therapies, OLHHA offers a validated partner for GLP-1 agonists that provides additive/synergistic hepatic benefits not achievable with either agent alone, supporting its procurement for advanced combination pharmacology studies.

• [1] Baixerás E, et al. A synergic GLP-1/PPARa/CB1-based combined therapy for MAFLD: Studies in rat models. Biochem Pharmacol. 2025 Sep 23;229:108629. PMID: 40123456. View Source

OLHHA Best Research and Industrial Application Scenarios: Evidence-Backed Procurement Use Cases

Alcohol and Opioid Use Disorder Preclinical Pharmacology

OLHHA’s sub-mg/kg potency for reducing alcohol self-administration (EC50 0.2 mg/kg) and its additional suppression of oxycodone self-administration make it the optimal tool compound for studies investigating dual addiction mechanisms [1]. Unlike rimonabant, which requires 5- to 15-fold higher doses and carries psychiatric liability, OLHHA enables chronic dosing paradigms without tolerance development [1].

Binge Eating Disorder and Compulsive Overeating Research

With a 20-fold potency advantage over OLS (0.3 vs. 6 mg/kg) in reducing binge eating episodes and restoring hypothalamic signaling cascades, OLHHA is the superior dual ligand for behavioral neuroscience studies focusing on food reward dysregulation [2]. Its neutral CB1 antagonism avoids the confound of inverse agonist-induced motivational deficits.

Metabolic-Associated Fatty Liver Disease (MAFLD) and NASH Drug Discovery

OLHHA provides a single-agent platform that simultaneously activates hepatic PPARα-driven fatty acid oxidation and blocks CB1-mediated lipogenesis. Its proven synergy with GLP-1 agonists (liraglutide) offers a validated foundation for combination therapy development, with quantitative improvements in hepatic fat reduction, transaminase normalization, and redox balance restoration [3].

Multitarget Obesity and Metabolic Syndrome Combinatorial Screening

For screening platforms seeking to evaluate PPARα/CB1/GLP-1 triple-axis pharmacology, OLHHA serves as the dual PPARα/CB1 anchor molecule. The documented synergistic interaction with liraglutide [3] and the absence of hepatic toxicity in chronic dosing provide a reliable reference standard for benchmarking novel dual or triple ligands.

Application

Selection Property

Validation Focus

Alcohol and opioid use disorder models

Dual CB1/PPARα target engagement

Voluntary alcohol self-administration and opioid intake endpoints

Binge eating behavioral research

Low-dose binge-suppression potency

Hypothalamic POMC/AgRP signaling normalization

MAFLD/NASH dual-mechanism studies

PPARα-driven fat oxidation + CB1 lipogenesis blockade

Hepatic fat and transaminase reduction endpoints

Multitarget metabolic syndrome screening

PPARα/CB1 anchor for GLP-1 combination

Synergy endpoint validation (FAS, CPT1A down-/upregulation)

• [1] Alen F, et al. PPARα/CB1 receptor dual ligands as a novel therapy for alcohol use disorder: Evaluation of a novel oleic acid conjugate in preclinical rat models. Biochem Pharmacol. 2018 Nov;157:235-243. PMID: 30195735. View Source
• [2] de Ceglia M, et al. Targeting the endocannabinoid/paracannabinoid systems in binge eating behavior: Efficacy of dual ligands in a preclinical model. Pharmacol Res. 2025 Dec;222:108005. PMID: 41429684. View Source
• [3] Baixerás E, et al. A synergic GLP-1/PPARa/CB1-based combined therapy for MAFLD: Studies in rat models. Biochem Pharmacol. 2025 Sep 23;229:108629. PMID: 40123456. View Source